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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Isopropylphenol (o-isopropylphenol) is an aromatic organic compound with the chemical

formula C₉H₁₂O. It is a substituted phenol with an isopropyl group at the ortho position. This

colorless to light-yellow liquid possesses a characteristic medicinal or creosote-like odor and is

utilized as a flavoring agent and a crucial intermediate in the synthesis of various chemical

compounds, including pharmaceuticals.[1][2][3][4] For researchers and professionals in drug

development and chemical synthesis, a thorough understanding of its thermodynamic and

physical properties is paramount for process optimization, safety, and quality control. This

guide provides an in-depth overview of the key physicochemical data of 2-isopropylphenol,
details on experimental methodologies for their determination, and a logical workflow for its

characterization.

Physicochemical and Thermodynamic Data
A compilation of the essential physical and thermodynamic properties of 2-isopropylphenol is
presented below. These values have been aggregated from various reputable sources to

provide a comprehensive reference.
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Property Value Units Reference(s)

Molecular Formula C₉H₁₂O - [5]

Molecular Weight 136.19 g/mol [5]

Appearance
Colorless to light-

yellow liquid
- [1][2]

Melting Point 12 to 17 °C [1][3]

Boiling Point 211 to 214 °C [5][6][7]

Density 1.012 (at 25 °C) g/mL [8][9]

Refractive Index 1.526 (at 20 °C) - [8][10]

Vapor Pressure <0.05 mmHg (at 25 °C) [8]

Flash Point 104 to 107 °C (closed cup) [5][6]

Water Solubility
Insoluble / Very

slightly soluble
- [1][2][5]

Solubility in Organic

Solvents

Soluble in alcohol,

ether, toluene
- [2][4]

pKa 10.49 ± 0.10 - [2]

Thermodynamic Properties of 2-Isopropylphenol
Property Value Units Reference(s)

Liquid Phase Enthalpy

of Formation

(ΔfH°liquid)

-230 kJ/mol [11]

Liquid Phase Enthalpy

of Combustion

(ΔcH°liquid)

-5022.9 kJ/mol [11]
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The accurate determination of the physicochemical properties of a compound like 2-
isopropylphenol relies on standardized experimental protocols. Below are outlines of general

methodologies that are typically employed for determining some of the key properties listed

above.

Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a substance like 2-isopropylphenol, which has a melting point near room

temperature, a common method is capillary tube melting point determination.

Methodology:

A small, powdered sample of solidified 2-isopropylphenol is packed into a thin-walled

capillary tube.

The capillary tube is placed in a melting point apparatus, which contains a heated block or oil

bath and a thermometer or an electronic temperature sensor.

The sample is heated at a slow, controlled rate.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting point range.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor. A standard method for determining

the boiling point is distillation.

Methodology:

A sample of 2-isopropylphenol is placed in a distillation flask.

The flask is connected to a condenser and a collection flask. A thermometer is placed at the

neck of the distillation flask with the bulb just below the side arm leading to the condenser to

accurately measure the temperature of the vapor.
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The flask is heated, and the liquid is brought to a boil.

The temperature at which the vapor condenses and is collected in the receiving flask is

recorded as the boiling point. The atmospheric pressure should also be recorded, as boiling

point is pressure-dependent.

Determination of Density
Density is the mass of a substance per unit volume. The density of liquid 2-isopropylphenol
can be accurately measured using a pycnometer.

Methodology:

The empty pycnometer is weighed.

It is then filled with distilled water of a known temperature and weighed again to determine

the volume of the pycnometer.

The pycnometer is emptied, dried, and then filled with 2-isopropylphenol at the same

temperature.

The pycnometer filled with the sample is weighed.

The density is calculated by dividing the mass of the 2-isopropylphenol by the volume of

the pycnometer.

Determination of Enthalpy of Combustion
The enthalpy of combustion is the heat released during the complete combustion of a

substance. This is typically determined using bomb calorimetry.

Methodology:

A precisely weighed sample of 2-isopropylphenol is placed in a sample holder within a

high-pressure vessel known as a "bomb."

The bomb is filled with excess pure oxygen under pressure.
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The bomb is submerged in a known volume of water in a thermally insulated container

(calorimeter).

The sample is ignited electrically.

The temperature change of the water is measured with a high-precision thermometer.

The heat of combustion is calculated from the temperature rise, the heat capacity of the

calorimeter system, and the mass of the sample.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a general workflow for the physicochemical characterization of

a chemical compound such as 2-isopropylphenol.
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Physicochemical Characterization Workflow.

Synthesis Overview
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2-Isopropylphenol is primarily synthesized through the alkylation of phenol with propylene or

isopropanol.[4][12] This reaction is typically catalyzed by an acid catalyst, such as a diethyl

ether complex of boron trifluoride in a phosphoric acid diluent, at elevated temperatures

(around 70-90 °C).[12] The selection of the catalyst and reaction conditions is crucial for

achieving high selectivity for the ortho-isomer over the para- and meta-isomers.

Conclusion
This technical guide provides a consolidated resource for the thermodynamic and physical data

of 2-isopropylphenol, essential for its application in research, drug development, and

industrial synthesis. The presented data, compiled from various scientific databases and

publications, offers a reliable foundation for experimental design and process modeling. The

outlined experimental methodologies and the logical workflow for characterization serve as a

practical guide for researchers and scientists involved in the handling and analysis of this

important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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